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Compound of Interest

Compound Name: 2-Chloroethylmethyldichlorosilane

CAS No.: 7787-85-1

Cat. No.: B1581314

Get Quote

CAS Registry Number: 7787-85-1 Chemical Formula:

Synonyms: Dichloro(2-chloroethyl)methylsilane; Methyl(2-chloroethyl)dichlorosilane.[1][2][3]

Executive Summary
2-Chloroethylmethyldichlorosilane is a specialized organosilane intermediate used primarily

in the synthesis of functionalized silicones and pharmaceutical coupling agents. Unlike its

stable

-analog (3-chloropropyl), this

-chloro substituted silane exhibits unique thermal instability due to the "beta-effect," making it
prone to

-elimination.

Commercial Status:

Availability: Low-to-Medium. It is not a bulk commodity like trimethylchlorosilane. It is typically

available as a "Fine Chemical" or "Custom Synthesis" item from specialized organosilicon
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vendors (e.g., Gelest, Fluorochem, specific Asian synthesis houses).

Primary Risk: Thermal decomposition during transit and storage.

Procurement Criticality: High. Buyers must validate isomer purity (distinguishing from the 1-

chloroethyl isomer) and ensure cold-chain logistics.

Chemical Identity & Technical Specifications
To ensure reproducible R&D results, the compound must meet specific structural criteria. Note

the critical distinction between the 1-chloro and 2-chloro isomers.

Property Specification Notes

Structure
The chlorine is on the

-carbon relative to Silicon.

Molecular Weight 177.53 g/mol

Boiling Point ~177 °C (at 760 mmHg)

High boiling point, but

distillation requires vacuum to

avoid decomposition.

Density ~1.199 g/mL Denser than water.

Flash Point 74.1 °C
Class 3/8 Flammable

Corrosive.

Purity Grades
Technical (95%), Research

(97%+)

Critical: Impurities often

include the

-isomer (1-

chloroethylmethyldichlorosilan

e).

The Isomer Trap (CAS Confusion)
Researchers often confuse this compound with 1-Chloroethylmethyldichlorosilane (CAS 7787-

84-0) or 1-Chloroethyltrichlorosilane (CAS 7787-82-8).
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2-Chloro (Target):

(Unstable, reactive).

1-Chloro (Impurity):

(More stable, different reactivity).

Commercial Landscape & Sourcing Strategy
The supply chain for 2-Chloroethylmethyldichlorosilane is fragmented. It is rarely kept in

massive stock due to its shelf-life constraints.

Key Suppliers (Representative)
Tier 1 (Catalog Distributors): Gelest (USA), Sigma-Aldrich (Merck), ABCR (Germany). These

vendors usually repackage from synthesis houses and offer higher reliability on CoA

(Certificate of Analysis).

Tier 2 (Bulk/Synthesis Houses): Dayang Chem (Hangzhou), Henan Tianfu Chemical,

SynQuest Labs. These sources are viable for kilogram-scale scale-up but require rigorous

incoming QC.

Procurement Decision Matrix
When sourcing this material for drug development or sensitive synthesis, follow this decision

logic to mitigate risk.

Need 2-Chloroethyl-
methyldichlorosilane Volume Requirement?

< 100g (R&D)

> 1kg (Pilot)

Tier 1 Vendor
(Gelest/Sigma)

High Cost/Unit
Low Risk

Tier 2 Synthesis House

Lower Cost
High Validation Need

Incoming QC:
1. H-NMR (Isomer Ratio)

2. GC-MS (Purity)

Storage:
< 8°C, Inert Gas

Pass

Click to download full resolution via product page
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Figure 1: Strategic sourcing workflow. Note the mandatory QC step regardless of the supplier

source due to the compound's instability.

Technical Deep Dive: Reactivity & Stability
Understanding the Beta-Elimination mechanism is vital for handling this compound. Unlike

-halo silanes (which are stable) and

-halo silanes (which are stable),

-halo silanes possess a built-in decomposition pathway.

The Beta-Effect Mechanism
Under thermal stress or in the presence of Lewis bases (nucleophiles), 2-
Chloroethylmethyldichlorosilane undergoes

-elimination to release ethylene gas and methyltrichlorosilane (or related silyl chlorides).

Reaction:

Implication for Storage: Bottles can pressurize with ethylene gas if left at room temperature

for extended periods.

Implication for Synthesis: Reactions involving this reagent must avoid strong bases or high

temperatures (>100°C) unless the elimination is the desired outcome.
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2-Chloroethyl-
methyldichlorosilane

Trigger:
Heat (>100°C) or
Lewis Base (Nu-)

Transition State:
Hyperconjugation (Beta-Effect)
Si-C bond weakens C-Cl bond

Products:
Ethylene (Gas) + Methyltrichlorosilane

Click to download full resolution via product page

Figure 2: The

-elimination decomposition pathway. This mechanism dictates the strict cold-storage
requirements.

Synthesis Routes & Impurity Profiling
Understanding how the supplier makes the chemical helps you anticipate impurities.

Radical Chlorination of Ethylmethyldichlorosilane:

Process:

Outcome: A mixture of 1-chloro (

) and 2-chloro (

) isomers.
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Impurity Risk: High.[4] Separation of

and

isomers requires efficient fractional distillation. If your supplier uses this route, demand an
isomer-specific purity assay (GC or NMR).

Hydrosilylation of Vinyl Chloride (Rare):

Process:

Outcome: Predominantly the 1-chloro (

) isomer (Markovnikov addition).

Note: This route is rarely used for the 2-chloro target because the regioselectivity favors

the wrong isomer.

Conclusion: Most commercial 2-chloroethyl silanes are derived from optimized chlorination or

specific anti-Markovnikov addition routes. Always check for the

-isomer impurity.

Handling & Safety Protocols
Hazard Classification:

Corrosive: Hydrolyzes rapidly to release HCl gas.

Flammable: Flash point 74°C (high for a silane, but still flammable).

Pressure Hazard: Potential ethylene buildup.

Standard Operating Procedure (SOP) for Opening:

Cold Start: Chill the bottle to 0°C before opening to reduce vapor pressure and minimize

ethylene release.

Inert Atmosphere: Handle exclusively under Nitrogen or Argon (Schlenk line or Glovebox).
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Venting: Open the cap slowly in a fume hood to release any built-up ethylene pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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